Cas no 864928-02-9 (6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide structure

864928-02-9 structure

Product Name:6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

CAS No:864928-02-9

Molecular Formula:C₁₉H₂₂N₄O₃S

Molecular Weight:386.467982769012

CID:6399996

PubChem ID:4195494

6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Properties

Names and Identifiers

- 6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
- AB00673751-01
- 6-acetyl-2-(4-(dimethylamino)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- 6-acetyl-2-[4-(dimethylamino)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
- F1298-0593
- AKOS024604544
- 864928-02-9
- 6-acetyl-2-[[4-(dimethylamino)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[4-(dimethylamino)benzoyl]amino]-4,5,6,7-tetrahydro-
- InChIKey： OACAHKWEVWZIMT-UHFFFAOYSA-N
- Inchi： 1S/C19H22N4O3S/c1-11(24)23-9-8-14-15(10-23)27-19(16(14)17(20)25)21-18(26)12-4-6-13(7-5-12)22(2)3/h4-7H,8-10H2,1-3H3,(H2,20,25)(H,21,26)
- SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(N(C)C)C=C3)SC1=2

Computed Properties

Exact Mass: 386.14126175g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 386.14126175g/mol
Heavy Atom Count: 27
Complexity: 592
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 124Å²

Experimental Properties

Boiling Point: 530.7±50.0 °C(Predicted)
pka: 13.45±0.20(Predicted)
Density: 1.362±0.06 g/cm3(Predicted)

6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F1298-0593-2μmol	6-acetyl-2-[4-(dimethylamino)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide	864928-02-9	90%+	2μl	$57.0

6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Related Literature

1. Magnetic and transport properties of Te doped Yb14MnSb11†

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7. Investigation of the exceptional charge performance of the 0.93Li4−xMn2O5–0.07Li2O composite cathode for Li-ion batteries†

O. I. Lebedev,N. V. Kosova,C. Jordy,D. Chateigner,A. L. Chuvilin,A. Maignan,V. Pralong J. Mater. Chem. A, 2018,6, 5156-5165
8. 1941–1951: The golden decade of chromatography

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9. Determination of ciprofloxacin and enrofloxacin in edible animal tissues by terbium-sensitized luminescence†

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10. Crystal structures and electrical conductivities of cation-radical salts of a tellurium-containing donor: 3,4-dimethylanthra [1,9-cd:4,10-c′d′]bis[1,2]- ditellurole

Chem. Commun., 1997, 593-594

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